Cas no 1203686-09-2 (2,7-diazaspiro4.5decan-6-one hydrochloride)

• Product Name: 2,7-diazaspiro4.5decan-6-one hydrochloride
• CAS No: 1203686-09-2
• MF: C₈H₁₅ClN₂O
• MW: 190.67
• CID: 5070689
• PubChem ID: 55263208
• Update Time: 2026-03-01

2,7-diazaspiro4.5decan-6-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[4.5]decan-6-one, hydrochloride (1:1)
• 2,7-diazaspiro4.5decan-6-one hydrochloride
• 2,7-Diazaspiro[4.5]decan-6-one hydrochloride
• BS-45050
• EN300-1609234
• 2,7-DIAZASPIRO[4.5]DECAN-6-ONE HCL
• 2,7-diazaspiro[4.5]decan-6-one;hydrochloride
• CS-0528487
• 1203686-09-2
• MFCD10700085
• AKOS006303933
• 2,7-DIAZASPIRO[4.5]DECAN-6-ONEHCL

• Inchi： 1S/C8H14N2O.ClH/c11-7-8(2-1-4-10-7)3-5-9-6-8;/h9H,1-6H2,(H,10,11);1H
• InChI Key： DFOCQYUYNRMAHM-UHFFFAOYSA-N
• SMILES： C1(=O)NCCCC21CNCC2.Cl

Computed Properties

• Exact Mass: 190.0872908g/mol
• Monoisotopic Mass: 190.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 2,7-diazaspiro4.5decan-6-one hydrochloride

Introduction to 2,7-diazaspiro4.5decan-6-one hydrochloride (CAS No: 1203686-09-2)

2,7-diazaspiro4.5decan-6-one hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1203686-09-2, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic hydrazine derivative has garnered attention due to its unique structural features and potential biological activities. The compound’s molecular framework, featuring a spirocyclic core connected by a nitrogen-nitrogen bond, makes it a promising candidate for further investigation in drug discovery and development.

The spirocyclic structure of 2,7-diazaspiro4.5decan-6-one hydrochloride contributes to its distinct chemical properties, including enhanced stability and selective binding affinity. These characteristics are particularly valuable in the design of small-molecule inhibitors targeting various biological pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of this compound with biological targets with greater precision, paving the way for its application in rational drug design.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacophores in drug development. The hydrazine moiety in 2,7-diazaspiro4.5decan-6-one hydrochloride is particularly noteworthy, as hydrazine derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. Studies have demonstrated that hydrazine-based compounds can modulate enzyme activity and interfere with signaling pathways involved in disease progression.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This formulation is critical for ensuring effective delivery to target sites within the body, thereby improving therapeutic outcomes. The solubility profile of 2,7-diazaspiro4.5decan-6-one hydrochloride has been optimized through structural modifications, allowing for better pharmacokinetic properties.

Current research in the field of medicinal chemistry has highlighted the importance of spirocyclic compounds in addressing unmet medical needs. The spirocyclic core of 2,7-diazaspiro4.5decan-6-one hydrochloride provides a scaffold that can be modified to enhance specific biological activities. For instance, modifications at the nitrogen atoms or the cycloalkane ring can alter the compound’s binding affinity and selectivity for particular enzymes or receptors.

One of the most compelling aspects of 2,7-diazaspiro4.5decan-6-one hydrochloride is its potential as a lead compound for drug discovery. Its unique structural features make it a versatile building block for synthesizing novel derivatives with improved pharmacological profiles. Researchers are exploring various synthetic routes to functionalize the spirocyclic core, aiming to develop compounds with enhanced efficacy and reduced side effects.

The biological activity of 2,7-diazaspiro4.5decan-6-one hydrochloride has been investigated in several preclinical studies. These studies have revealed promising results regarding its ability to modulate inflammatory responses and inhibit the growth of cancer cells. The compound’s mechanism of action involves interactions with key cellular targets, including kinases and transcription factors involved in disease pathways.

In conclusion, 2,7-diazaspiro4.5decan-6-one hydrochloride represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. The spirocyclic core and hydrazine moiety contribute to its distinct chemical properties, making it a valuable candidate for further investigation in drug discovery and development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.